Cas no 66621-91-8 (2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 66621-91-8
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 1035101
• PubChem ID: 135741787
• Update Time: 2025-10-29

2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• 2-(2-amino-2-oxoethyl)-4-oxo-1H-pyrimidine-6-carboxylic acid
• 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylicacid
• DTXSID40497450
• 2-(2-Amino-2-oxoethyl)-6-oxo-3,6-dihydropyrimidine-4-carboxylic acid
• 66621-91-8
• SB56384
• EN300-686131
• CS-0306594
• 2-(carbamoylmethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• 2-(2-Amino-2-oxoethyl)-6-hydroxypyrimidine-4-carboxylic acid
• DB-226460

• Inchi： 1S/C7H7N3O4/c8-4(11)2-5-9-3(7(13)14)1-6(12)10-5/h1H,2H2,(H2,8,11)(H,13,14)(H,9,10,12)
• InChI Key： XZQLAPZKVPCXQD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N=C(CC(N)=O)N1

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 66621-91-8)

2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 66621-91-8) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine backbone, has garnered attention due to its potential applications in drug development and enzymatic studies. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in designing antiviral and anticancer agents. Researchers are particularly interested in 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid due to its structural similarity to nucleotides, which are essential for DNA and RNA synthesis. This compound's oxo and dihydropyrimidine moieties contribute to its ability to interact with biological targets, making it a valuable tool for studying enzyme inhibition and metabolic pathways.

The synthesis of CAS No. 66621-91-8 involves multi-step organic reactions, often starting from readily available precursors like urea and malonic acid derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its carboxylic acid group, this compound can form salts or esters, further expanding its utility in medicinal chemistry.

From an industrial perspective, 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of biodegradable intermediates in pharmaceutical manufacturing.

Another hot topic linked to this compound is its potential role in personalized medicine. As the healthcare industry shifts toward tailored treatments, molecules like CAS No. 66621-91-8 are being investigated for their ability to modulate specific biological pathways. For instance, its dihydropyrimidine core is structurally analogous to uracil, a key component in RNA, suggesting possible applications in gene therapy or RNA-based therapeutics.

In summary, 2-(2-Amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 66621-91-8) is a compound of high scientific interest, bridging gaps between organic chemistry, drug discovery, and biotechnology. Its multifaceted properties and compatibility with modern research trends ensure its continued relevance in both academic and industrial settings.